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Compound of Interest

Compound Name:
2,3,4,6-Tetra-O-benzyl-D-

glucopyranose

Cat. No.: B013906 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,3,4,6-Tetra-O-benzyl-D-
glucopyranose

This guide provides a comprehensive overview of the melting point and solubility of 2,3,4,6-
Tetra-O-benzyl-D-glucopyranose, a pivotal intermediate in carbohydrate chemistry and drug

development.[1][2][3][4] The information is tailored for researchers, scientists, and

professionals in the field of drug development.

Physicochemical Data
The melting point and solubility of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose are critical

parameters for its purification, characterization, and application in synthesis.

Melting Point
2,3,4,6-Tetra-O-benzyl-D-glucopyranose is a white to off-white powder or crystalline solid.[1]

Its melting point has been reported by various suppliers, with slight variations in the observed

range. These values are summarized in the table below.
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Property Reported Value (°C) Source(s)

Melting Point 145 - 149 --INVALID-LINK--[5]

Melting Point 146.0 - 153.0 --INVALID-LINK--[6]

Melting Point 147 - 154 --INVALID-LINK--[1]

Melting Point 150 --INVALID-LINK--[2]

Melting Point 151 - 156
--INVALID-LINK--, --INVALID-

LINK--[7]

The slight discrepancies in the melting point ranges can be attributed to differences in the purity

of the substance and the analytical method used for determination.[8][9]

Solubility
The solubility of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose is a key consideration for its use in

reactions and for its purification.

Solvent Solubility Source(s)

Water Insoluble
--INVALID-LINK--, --INVALID-

LINK--[7][10]

Chloroform (CHCl₃) Soluble
--INVALID-LINK--, --INVALID-

LINK--[5][7]

For crystallization purposes, various solvent systems have been suggested for structurally

similar compounds, which can serve as a starting point for the purification of 2,3,4,6-Tetra-O-
benzyl-D-glucopyranose. These include mixtures of ethyl acetate and hexane, diisopropyl

ether or methyl tert-butyl ether with hexane for removing non-polar impurities, and alcohol-

water mixtures for polar impurities.[11] Toluene and 95% ethanol have also been noted as

potentially useful crystallization solvents.[11]

Experimental Protocols
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Detailed methodologies for determining the melting point and solubility are provided below.

These are generalized protocols that can be adapted for 2,3,4,6-Tetra-O-benzyl-D-
glucopyranose.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase.[8] For a pure substance, this occurs over a narrow range.[9]

Principle: A small, finely powdered sample is heated slowly, and the temperature range from

the first appearance of liquid to the complete melting of the solid is recorded.[12]

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)[12][13]

Capillary tubes (sealed at one end)[12]

Mortar and pestle (if the sample is not a fine powder)[8]

Spatula

Procedure:

Sample Preparation: Ensure the sample of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose is

completely dry and in the form of a fine powder.[8] If necessary, grind the crystalline solid

using a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the solid.[12] Tap the sealed end of the tube on a hard

surface to pack the sample into the bottom. The packed sample height should be

approximately 2-3 mm.[14]

Measurement:

Place the capillary tube into the heating block of the melting point apparatus.[14]
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If the approximate melting point is known, heat rapidly to about 20°C below the expected

melting point.[14]

Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[12][14]

Record the temperature at which the first droplet of liquid is observed (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last solid crystal melts

(the end of the melting range).[12]

Reporting: The melting point is reported as a range of these two temperatures. For a pure

compound, this range is typically narrow (0.5-1°C).[9] An impure sample will exhibit a

depressed and broadened melting range.[9][12]

Solubility Determination
Solubility tests are fundamental in characterizing a compound and provide insights into its

polarity and potential solvent systems for reactions and purification.[15][16]

Principle: A small, measured amount of the solute is mixed with a specific volume of a solvent,

and the extent of dissolution is observed.

Apparatus:

Test tubes

Spatula

Graduated cylinder or pipette

Vortex mixer (optional)

Procedure:

Sample Preparation: Place approximately 10-25 mg of 2,3,4,6-Tetra-O-benzyl-D-
glucopyranose into a clean, dry test tube.[16][17]
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Solvent Addition: Add about 0.5-1 mL of the chosen solvent (e.g., water, chloroform, ethanol,

ethyl acetate, hexane) to the test tube.[16][18]

Mixing: Vigorously shake or stir the mixture for a set period, for instance, 60 seconds.[18][19]

A vortex mixer can be used for more efficient mixing.

Observation: Observe the mixture closely to determine if the solid has completely dissolved.

Soluble: The solid completely disappears, forming a clear, homogeneous solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: The solid does not appear to dissolve at all.[19]

Reporting: The solubility is typically reported qualitatively (e.g., soluble, insoluble) or semi-

quantitatively (e.g., >10 mg/mL).

Visualizations
The following diagrams illustrate the experimental workflow for determining the

physicochemical properties of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose and its central role as

a synthetic intermediate.
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Melting Point Determination Solubility Determination

Start: Dry, powdered sample of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose

Pack sample into capillary tube (2-3 mm height)

Place in melting point apparatus and heat

Observe melting range at a slow heating rate (1-2°C/min)

Record T_initial (first liquid) and T_final (all liquid)

Result: Melting Point Range

Start: ~10-25 mg of sample in a test tube

Add ~0.5-1 mL of solvent (e.g., Water, CHCl₃)

Vigorously mix for a defined period (e.g., 60s)

Observe for dissolution

Classify as Soluble, Partially Soluble, or Insoluble

Result: Qualitative Solubility Profile

Click to download full resolution via product page

Caption: Workflow for the determination of melting point and solubility.
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Synthetic Applications

D-Glucose
(or derivative)

2,3,4,6-Tetra-O-benzyl-D-glucopyranose
(Protected Intermediate)

Benzylation
(Protection of hydroxyl groups)

Glycosides

Glycosylation

Complex Carbohydrates
Further synthetic steps

Pharmaceuticals
(e.g., SGLT2 inhibitors)

Key intermediate in synthesis

Glycoconjugates

Coupling reactions

Click to download full resolution via product page

Caption: Role as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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